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Compound of Interest

Compound Name: Lunatoic acid B

Cat. No.: B15564898

Get Quote

To our valued researchers, scientists, and drug development professionals,

This communication addresses the request for an in-depth technical guide on the chemical

structure elucidation of Lunatoic acid B. Following a comprehensive search of publicly

available scientific literature and chemical databases, we must report that the primary research

article detailing the isolation and full spectroscopic analysis of Lunatoic acid B could not be

located.

While the existence of a related compound, Lunatoic acid A, isolated from the fungus

Cochliobolus lunatus (also known as Curvularia lunata), is documented, the specific

experimental data required for a complete structural elucidation of Lunatoic acid B is not

available in the accessible literature.[1] This includes essential quantitative data such as ¹H and

¹³C NMR spectra, 2D NMR correlations (COSY, HSQC, HMBC), mass spectrometry data, and

specific optical rotation values. Furthermore, the detailed experimental protocols for its isolation

and purification are not publicly documented.

An in-depth technical guide on chemical structure elucidation is critically dependent on this

primary experimental data. Such a guide would typically involve:
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A detailed account of the isolation process, including the producing organism, fermentation

conditions, extraction procedures, and chromatographic separation techniques.

Comprehensive analysis of spectroscopic and spectrometric data, presented in structured

tables for clarity and comparative purposes.

Step-by-step interpretation of the spectral data to assemble the planar structure and

determine the relative and absolute stereochemistry of the molecule.

Visualizations of the elucidation workflow and key spectral correlations to provide a clear

logical pathway from the raw data to the final structure.

Without the foundational scientific publication that describes these findings for Lunatoic acid
B, the creation of a scientifically accurate and detailed technical guide that meets the specified

core requirements is not possible.

We can, however, provide the known structure of the related Lunatoic acid A for your reference.

Structure of Lunatoic Acid A
Molecular Formula: C₂₁H₂₄O₇

IUPAC Name: (E)-3-[(7R)-7-[(2S,4S)-2,4-dimethylhexanoyl]oxy-7-methyl-6,8-dioxoisochromen-

3-yl]prop-2-enoic acid

This information has been sourced from the PubChem database.

We are committed to providing accurate and detailed scientific information. Should you be able

to provide the primary research article or citation for the structure elucidation of Lunatoic acid
B, we would be fully equipped to generate the comprehensive technical guide as originally

requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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